Cas no 852702-44-4 (2-(2-Furylmethyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(2-Furylmethyl)amino-5-nitrobenzonitrile
• CAS No: 852702-44-4
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• MDL: MFCD06679099
• CID: 3110385
• PubChem ID: 4783922
• Update Time: 2025-05-21

2-(2-Furylmethyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((Furan-2-ylmethyl)amino)-5-nitrobenzonitrile
• 2-(furan-2-ylmethylamino)-5-nitrobenzonitrile
• AKOS000321556
• ALBB-004887
• 2-[(furan-2-ylmethyl)amino]-5-nitrobenzonitrile
• 852702-44-4
• SR-01000067540
• LS-01804
• CS-0270950
• SR-01000067540-1
• STK501355
• Z31192287
• AB00979841-01
• 2-[(2-furylmethyl)amino]-5-nitrobenzonitrile
• MFCD06679099
• 2-{[(furan-2-yl)methyl]amino}-5-nitrobenzonitrile
• H23617
• 2-(2-Furylmethyl)amino-5-nitrobenzonitrile

• Inchi： 1S/C12H9N3O3/c13-7-9-6-10(15(16)17)3-4-12(9)14-8-11-2-1-5-18-11/h1-6,14H,8H2
• InChI Key： GWQOVKBNYCXJHC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.06439116g/mol
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-(2-Furylmethyl)amino-5-nitrobenzonitrile

Comprehensive Overview of 2-(2-Furylmethyl)amino-5-nitrobenzonitrile (CAS No. 852702-44-4): Properties, Applications, and Research Insights

2-(2-Furylmethyl)amino-5-nitrobenzonitrile, identified by its CAS number 852702-44-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a unique molecular structure combining a furylmethyl group and a nitrobenzonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical properties, including solubility in polar solvents and stability under controlled conditions, render it valuable for drug discovery and material science applications.

In recent years, the demand for nitroaromatic compounds like 2-(2-Furylmethyl)amino-5-nitrobenzonitrile has surged due to their role in developing antimicrobial agents and anticancer drugs. Researchers highlight its potential as a scaffold for kinase inhibitors, aligning with trends in precision medicine. The compound’s furyl group contributes to enhanced binding affinity in target proteins, a feature exploited in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 852702-44-4 is often utilized in high-throughput screening libraries. Its nitrile functionality allows further derivatization, enabling the creation of heterocyclic compounds with improved pharmacokinetic profiles. Environmental considerations are also addressed, as modern synthetic routes emphasize green chemistry principles to minimize waste during production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 2-(2-Furylmethyl)amino-5-nitrobenzonitrile. Purity thresholds (>98%) are strictly maintained to ensure reproducibility in biological assays. Storage recommendations typically include protection from light and moisture, underscoring the compound’s sensitivity to hydrolytic degradation.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the nitro group’s electron-withdrawing properties. Additionally, computational studies (molecular docking) predict its interactions with enzyme active sites, accelerating hit-to-lead optimization in drug development pipelines.

For researchers sourcing 852702-44-4, suppliers often provide technical data sheets detailing safety protocols and handling guidelines. Regulatory compliance (e.g., REACH) is emphasized to meet global standards. As interest grows in small-molecule therapeutics, this compound’s role in medicinal chemistry is expected to expand, driven by innovations in combinatorial synthesis and AI-driven drug design.